Cas no 2470438-95-8 (Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate)

• Product Name: Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate
• CAS No: 2470438-95-8
• MF: C₁₁H₁₀FLiO₃
• MW: 216.13470697403
• MDL: MFCD32711360
• CID: 5671029
• PubChem ID: 165666262
• Update Time: 2025-10-12

Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27113052
• lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate
• 2470438-95-8
• Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate

• MDL： MFCD32711360
• Inchi： 1S/C11H11FO3.Li/c1-11(4-5-15-11)7-2-3-9(12)8(6-7)10(13)14;/h2-3,6H,4-5H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： JECJTDBSTSTBPF-UHFFFAOYSA-M
• SMILES： FC1C=CC(=CC=1C(=O)[O-])C1(C)CCO1.[Li+]

Computed Properties

• Exact Mass: 216.07740077g/mol
• Monoisotopic Mass: 216.07740077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Additional information on Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate

Introduction to Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate (CAS No. 2470438-95-8)

Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate, a compound with the chemical identifier CAS No. 2470438-95-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate incorporates a lithium cation, which is known for its role in stabilizing various pharmacophores and enhancing the bioavailability of therapeutic agents. The presence of a fluoro substituent at the 2-position of the benzoate ring further modulates the electronic and steric properties of the molecule, contributing to its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Recent studies have highlighted the role of lithium-based compounds in modulating neurotransmitter activity, particularly in conditions such as bipolar disorder and depression. The unique combination of a lithium cation with a fluoro-substituted benzoate moiety suggests that Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate may exhibit enhanced binding affinity to relevant targets, thereby improving therapeutic outcomes.

Moreover, the incorporation of a 2-methyloxetan-2-yl group into the molecular framework introduces a novel pharmacophore that may contribute to the compound's selectivity and potency. This structural feature has been identified as a key factor in enhancing the metabolic stability and bioavailability of pharmaceutical agents. The oxetane ring, known for its strained three-membered structure, can influence the conformational flexibility and electronic distribution within the molecule, potentially leading to improved pharmacokinetic profiles.

In light of these properties, researchers have been exploring the synthesis and characterization of various derivatives of Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate to optimize its therapeutic potential. Advanced synthetic methodologies have been employed to introduce additional functional groups or modify existing ones, aiming to enhance both efficacy and safety. These efforts have led to the development of several promising analogs that are currently under investigation.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, enhance binding affinity, and increase lipophilicity. In the case of Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate, the fluoro substituent at the 2-position of the benzoate ring is expected to play a crucial role in modulating its pharmacological properties. This substitution not only affects the electronic environment around the active site but also influences interactions with biological targets, thereby contributing to the compound's overall efficacy.

Recent preclinical studies have demonstrated encouraging results regarding the pharmacological activity of Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate. These studies have focused on evaluating its effects on neurotransmitter systems relevant to neurological disorders. The compound has shown promising interactions with serotonin and dopamine receptors, suggesting its potential as an adjunct therapy for conditions such as depression and anxiety. Additionally, its ability to modulate GABAergic pathways has raised interest in its potential applications for treating epilepsy and other seizure disorders.

The synthesis of Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate involves several critical steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets stringent pharmaceutical standards.

The structural complexity of this compound presents both challenges and opportunities for drug development. While it may be more challenging to synthesize compared to simpler molecules, its intricate structure also offers greater potential for customization and optimization. By leveraging computational modeling and molecular dynamics simulations, researchers can gain insights into how different structural modifications may impact pharmacological activity. These computational approaches have become indispensable tools in modern drug discovery, enabling rapid screening and design of novel compounds.

The future prospects for Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Clinical trials are being planned to evaluate its efficacy in treating neurological disorders, while additional studies are investigating its potential interactions with other therapeutic agents. The integration of innovative synthetic methodologies with cutting-edge computational techniques will continue to drive advancements in this field.

In conclusion, Lithium(1+) 2-fluoro-5-(2-methyloxetan-2-yl)benzoate (CAS No. 2470438-95-8) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in treating neurological disorders highlight its importance as a candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing patient care.